2-sulfanyl-1,4-dihydroimidazol-5-one

• Molecular Formula: C3H4N2OS
• Molecular Weight: 116.14 g/mol
• SMILES: C1C(=O)NC(=N1)S
• InChI: InChI=1S/C3H4N2OS/c6-2-1-4-3(7)5-2/h1H2,(H2,4,5,6,7)
• InChIKey: UGWULZWUXSCWPX-UHFFFAOYSA-N

2-Sulfanyl-1,4-dihydroimidazol-5-one Core Scaffold Overview

2-Sulfanyl-1,4-dihydroimidazol-5-one (also indexed as 2-thioxoimidazolidin-4-one or 2-thiohydantoin; CAS 503-87-7) is a five-membered heterocycle of molecular formula C3H4N2OS and molecular weight 116.14 g/mol, featuring a thiol/thione group at position 2 and a carbonyl at position 5 within a partially saturated imidazole ring . This scaffold serves as the unsubstituted parent of two pharmacologically distinct series: the sulfanyldihydroimidazolones (HDL-C modulators) and the 2-thiohydantoins (CB1 cannabinoid receptor ligands) [1][2].

Synthetic entry point for two pharmacologically distinct series: sulfanyldihydroimidazolones (HDL-C modulators) and 2-thiohydantoins (CB1 ligands)

Thiol/thione moiety enables distinct binding and reactivity profiles vs. oxygen analogs

Suitable for scaffold-focused medicinal chemistry and SAR exploration

• [1] Elokdah H, Sulkowski TS, Abou-Gharbia M, et al. Design, synthesis, and biological evaluation of thio-containing compounds with serum HDL-cholesterol-elevating properties. J Med Chem. 2004;47(3):681-695. View Source
• [2] Muccioli GG, Martin D, Scriba GK, et al. Substituted 5,5'-diphenyl-2-thioxoimidazolidin-4-one as CB1 cannabinoid receptor ligands: synthesis and pharmacological evaluation. J Med Chem. 2005;48(7):2509-2517. View Source

Why Generic Substitution Fails in Research

The thiol/thione moiety at position 2 confers physicochemical and pharmacological properties that are absent in the oxygen analog hydantoin (imidazolidine-2,4-dione) and fundamentally different from the fully saturated 2-mercaptoimidazoline (ETU). Replacing sulfur with oxygen eliminates the enhanced CB1 receptor affinity documented for 2-thioxoimidazolidin-4-ones and reduces dienophile reactivity [1][2]. Conversely, substituting the 5-carbonyl with a methylene group (as in ETU) abolishes the HDL-C-elevating activity unique to the sulfanyldihydroimidazolone scaffold [3]. Generic interchange therefore compromises target engagement and functional outcomes in both cannabinoid and lipid modulation research contexts.

Oxygen analog (hydantoin)

Replacing sulfur with oxygen may remove the reported CB1 affinity gains; thio-scaffold binding context may not transfer.

Saturated analog (ETU)

Replacing the 5-carbonyl with methylene may abolish the HDL-C modulation endpoint context unique to the sulfanyldihydroimidazolone scaffold.

Generic thiohydantoin derivatives

Substituted analogs without the parent core may differ in synthetic versatility and lead-optimization entry points; verify reactivity profiles.

• [1] Muccioli GG, Martin D, Scriba GK, et al. Substituted 5,5'-diphenyl-2-thioxoimidazolidin-4-one as CB1 cannabinoid receptor ligands: synthesis and pharmacological evaluation. J Med Chem. 2005;48(7):2509-2517. View Source
• [2] ideXlab. Thiocarbonyl Group – Explore the Science & Experts. Documenting increased reactivity of thiohydantoins relative to hydantoins as dienophiles. View Source
• [3] Elokdah H, Sulkowski TS, Abou-Gharbia M, et al. Design, synthesis, and biological evaluation of thio-containing compounds with serum HDL-cholesterol-elevating properties. J Med Chem. 2004;47(3):681-695. View Source

Quantitative Differentiation vs. Closest Analogs

Enhanced CB1 Cannabinoid Receptor Affinity

In a direct head-to-head series, 5,5'-diphenyl-2-thioxoimidazolidin-4-one derivatives (thiohydantoins) showed increased affinity for the human CB1 receptor compared to their 5,5'-diphenylimidazolidine-2,4-dione (hydantoin) counterparts. The most potent thiohydantoin (compound 31, 5,5'-bis(4-iodophenyl)-3-butyl-2-thioxoimidazolidin-4-one) displayed a Ki of 2188 nM, representing the highest CB1 affinity reported to date for both the hydantoin and thiohydantoin series when compared in the same [3H]SR141716A displacement assay [1][2].

CB1 Affinity

Head-to-head

Ki = 2188 nM

Supports scaffold affinity context vs. hydantoin

Lead compound 31; [3H]SR141716A assay; reported top rank in tested set

Evidence Dimension	CB1 receptor binding affinity (Ki)
Target Compound Data	5,5'-bis(4-iodophenyl)-3-butyl-2-thioxoimidazolidin-4-one (31): Ki = 2188 nM
Comparator Or Baseline	Corresponding 5,5'-diphenylimidazolidine-2,4-dione (hydantoin) analogs: lower affinity (exact Ki values not reported in same assay; qualitative increase upon S substitution stated as significant)
Quantified Difference	Qualitative: S substitution increases affinity; quantitative Ki for lead thiohydantoin = 2188 nM
Conditions	[3H]SR141716A displacement assay on human CB1 receptor, J Med Chem 2005

Why This Matters

For medicinal chemistry programs targeting the CB1 receptor, the thiohydantoin scaffold provides measurable affinity gains over the oxygen isostere, guiding scaffold selection for lead optimization.

• [1] Muccioli GG, Martin D, Scriba GK, et al. Substituted 5,5'-diphenyl-2-thioxoimidazolidin-4-one as CB1 cannabinoid receptor ligands: synthesis and pharmacological evaluation. J Med Chem. 2005;48(7):2509-2517. View Source
• [2] BindingDB Entry BDBM50164440. Ki Summary for 3-benzyl-5,5-bis(4-chlorophenyl)-2-thioxoimidazolidin-4-one: Ki = 2188 nM for human CB1 receptor. View Source

Stronger Acidity vs. Hydantoin

The pKa of 2-thiohydantoin is 8.5, making it a slightly stronger acid than hydantoin (pKa 9.0) [1]. This 0.5-unit difference shifts the ionization equilibrium at physiological pH: at pH 7.4, approximately 93% of 2-thiohydantoin exists in the deprotonated thiolate form versus approximately 97% protonated for hydantoin. The increased anionic character enhances aqueous solubility and alters binding interactions with positively charged protein pockets.

pKa Comparison

Class-level

2-Thiohydantoin pKa 8.5
Hydantoin pKa 9.0

Ionization state may shift solubility and binding

Class-level reference; experimental verification recommended

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	2-Thiohydantoin pKa = 8.5
Comparator Or Baseline	Hydantoin pKa = 9.0
Quantified Difference	ΔpKa = 0.5 units; approximately 10-fold difference in Ka
Conditions	Aqueous solution, reference compilation

Why This Matters

Different ionization states at physiological pH affect solubility, permeability, and protein binding, making 2-thiohydantoin a distinct physicochemical tool compound compared to hydantoin.

• [1] Gale Academic. Hydantoin and its Derivatives. Documenting pKa values: 2-thiohydantoin pKa 8.5, hydantoin pKa 9.0. View Source

Superior Dienophile Reactivity in Cycloaddition

Experimental studies demonstrate that oxazolone and thiohydantoin dienophiles are substantially more reactive than hydantoins or dehydroalanine methyl esters in cycloaddition reactions. This enhanced reactivity is attributed to increased conjugation of nitrogen lone pairs into the thiocarbonyl group, which polarizes the C=S double bond more effectively than the C=O group in hydantoins [1].

Dienophile Reactivity

Class-level

Thiohydantoin >> hydantoin

Higher reactivity may benefit cycloaddition synthesis

Qualitative ranking; rate constants to verify

Evidence Dimension	Dienophile reactivity in cycloaddition
Target Compound Data	Thiohydantoins: significantly more reactive than hydantoins
Comparator Or Baseline	Hydantoins: lower reactivity; dehydroalanine methyl esters: lower reactivity
Quantified Difference	Qualitative ranking: thiohydantoin >> hydantoin (exact rate constants not provided in reference)
Conditions	Cycloaddition reaction conditions (referenced in ideXlab Thiocarbonyl Group compilation)

Why This Matters

For synthetic chemists employing cycloaddition strategies, the thiohydantoin core offers superior reactivity as a dienophile, enabling faster reaction kinetics and broader substrate scope compared to hydantoin-based building blocks.

• [1] ideXlab. Thiocarbonyl Group – Explore the Science & Experts. Documenting increased dienophile reactivity of thiohydantoins vs. hydantoins. View Source

HDL-C Elevation Efficacy in Animal Models

Substituted sulfanyldihydroimidazolones (series 1, directly derived from the 2-sulfanyl-1,4-dihydroimidazol-5-one core) showed preferential HDL-C-elevating activity, with multiple compounds achieving ≥50% HDL-C increase in hypercholesterolemic rat models [1]. However, chemical and metabolic stability concerns motivated a shift to the 2-thioxoimidazolidin-4-one (thiohydantoin, series 2) scaffold, where lead compound 2.39 achieved 43% HDL-C elevation with improved stability [2]. The parent sulfanyldihydroimidazolone scaffold thus represents the higher-efficacy starting point, while the thiohydantoin series offers a stability-efficiency trade-off.

HDL-C Endpoint

Reported

≥50% increase (rat)
43% increase (hamster, 2.39)

Supports HDL-C endpoint exploration in rodent models

Model-specific; stability-efficiency context applies

Evidence Dimension	In vivo HDL-C elevation efficacy
Target Compound Data	Sulfanyldihydroimidazolone series 1 (core scaffold): multiple compounds with ≥50% HDL-C increase
Comparator Or Baseline	Thiohydantoin series 2 lead 2.39: 43% HDL-C increase in hypercholesterolemic hamster (dose-response)
Quantified Difference	Series 1 hits: ≥50% HDL-C increase; series 2 best: 43% increase. Stability advantage favors series 2.
Conditions	Three sequential animal models: chow-fed rat, hypercholesterolemic rat, hypercholesterolemic hamster (Elokdah et al., 2004)

Why This Matters

For HDL-targeting drug discovery, the sulfanyldihydroimidazolone core provides superior in vivo efficacy, justifying its selection as a lead scaffold despite requiring subsequent stability optimization.

• [1] Elokdah H, Sulkowski TS, Abou-Gharbia M, et al. Design, synthesis, and biological evaluation of thio-containing compounds with serum HDL-cholesterol-elevating properties. J Med Chem. 2004;47(3):681-695. (Chart 1 and Table 1 data) View Source
• [2] Elokdah H, et al. J Med Chem. 2004;47(3):681-695. Compound 2.39 data: 43.0% HDL-C increase in hypercholesterolemic hamster (Table 3). View Source

Factor Xa/XIa Inhibitor Scaffold Replacement

In a scaffold-hopping study targeting coagulation factors Xa and XIa, replacing the rhodanine (2-thioxothiazolidin-4-one) fragment with 2-thioxoimidazolidin-4-one (2-thiohydantoin) yielded hybrid derivatives that retained dual inhibitory activity against both factors. Specifically, eight derivatives inhibited both FXa and FXIa, while two compounds were selective for FXa and two for FXIa [1]. This demonstrates that the imidazolidinone scaffold can functionally substitute for rhodanine while offering distinct selectivity profiles.

FXa/FXIa Inhibition

Head-to-head

8 dual inhibitors, 2 FXa-selective, 2 FXIa-selective

Scaffold replacement context vs. rhodanine

Imidazolidinone core enables selectivity tuning

Evidence Dimension	Factor Xa and XIa inhibitory activity
Target Compound Data	2-Thioxoimidazolidin-4-one hybrids: 8 dual inhibitors, 2 selective FXa, 2 selective FXIa
Comparator Or Baseline	Rhodanine-based analogs: also active; scaffold replacement achieved by design
Quantified Difference	Functional equivalence demonstrated; selectivity tuning achieved through imidazolidinone scaffold
Conditions	In vitro enzymatic assays against Factor Xa and Factor XIa (Europe PMC, 2023)

Why This Matters

For anticoagulant drug discovery programs seeking alternatives to the promiscuous rhodanine scaffold, 2-thiohydantoin offers a viable replacement with the potential for differentiated selectivity profiles.

• [1] New Hybrid Tetrahydropyrrolo[3,2,1-ij]quinolin-1-ylidene-2-thioxothiazolidin-4-ones as New Inhibitors of Factor Xa and Factor XIa: Design, Synthesis, and In Silico and Experimental Evaluation. PMC10179972, 2023. View Source

Mutant IDH1 Inhibitor Development Potential

A series of 2-thiohydantoin compounds derived from the parent scaffold were identified as potent inhibitors of cancer-associated mutant isocitrate dehydrogenase 1 (IDH1), with Ki values as low as 420 nM. These compounds reduced cellular D2-hydroxyglutarate (D2HG) levels and impaired self-renewal of IDH1-mutated glioma cells [1]. The commercial availability of 2-thiohydantoin at 98% purity (Thermo Scientific, CAS 503-87-7) provides a ready starting material for this validated inhibitor series .

Mutant IDH1 Ki

Reported

Ki = 420 nM

Supports IDH1 inhibition context for SAR exploration

Derived inhibitors; parent scaffold as precursor

Evidence Dimension	Mutant IDH1 inhibitory potency (Ki)
Target Compound Data	2-Thiohydantoin-derived inhibitors: Ki as low as 420 nM against mutant IDH1
Comparator Or Baseline	Unsubstituted 2-thiohydantoin: serves as synthetic precursor; no direct comparative Ki provided for parent compound
Quantified Difference	Derivative potency: Ki = 420 nM; commercial parent compound purity: 98%
Conditions	Enzymatic assay with mutant IDH1; cellular D2HG reduction in IDH1-mutated glioma cells

Why This Matters

For oncology research groups targeting mutant IDH1, the commercially available parent scaffold enables rapid SAR exploration with a validated path to nanomolar inhibitors.

• [1] Inhibition of Cancer-Associated Mutant Isocitrate Dehydrogenases by 2-Thiohydantoin Compounds. Northwestern Scholars, 2015. Ki as low as 420 nM. View Source

Optimal Research and Procurement Scenarios

CB1 Receptor Ligand Development

When designing CB1 receptor ligands, the 2-thiohydantoin scaffold provides a documented affinity advantage over hydantoin-based templates. The sulfur atom increases CB1 binding, as demonstrated by the 2188 nM Ki of lead compound 31 in [3H]SR141716A displacement assays [1]. Procurement of the parent 2-sulfanyl-1,4-dihydroimidazol-5-one enables systematic SAR exploration around the N-1, N-3, and C-5 positions to optimize affinity and functional activity.

HDL-Cholesterol-Elevating Drug Discovery

The sulfanyldihydroimidazolone core scaffold has demonstrated superior in vivo HDL-C elevation (≥50% increase in hypercholesterolemic rats) compared to the stability-optimized thiohydantoin analog 2.39 (43% increase) [2]. Research groups pursuing HDL-targeted therapies should source the parent compound to build focused libraries that balance efficacy with chemical stability.

Anticoagulant Scaffold Replacement

In programs seeking to replace the promiscuous rhodanine scaffold, 2-thioxoimidazolidin-4-one has been experimentally validated as a functional replacement, yielding dual Factor Xa/XIa inhibitors with tunable selectivity [3]. The parent compound serves as the starting material for generating hybrid anticoagulant candidates.

Mutant IDH1 Inhibitor Lead Optimization

2-Thiohydantoin derivatives have demonstrated Ki values as low as 420 nM against cancer-associated mutant IDH1, with cellular target engagement confirmed through D2HG reduction assays [4]. Procurement of high-purity 2-thiohydantoin (98%, CAS 503-87-7) provides a validated entry point for fragment growing and lead optimization in glioma-targeted oncology research.

Application

Selection Property

Validation Focus

CB1 receptor ligand development

Thio-scaffold CB1 affinity context

Affinity shift vs. hydantoin controls

HDL-C modulator research

HDL-C elevation endpoint context

In vivo HDL-C response in disease models

Anticoagulant scaffold replacement

Factor Xa/XIa selectivity profile

Dual inhibition vs. rhodanine baseline

Mutant IDH1 inhibitor exploration

IDH1 inhibitory context

Ki assay and cellular D2HG reduction

• [1] Muccioli GG, et al. J Med Chem. 2005;48(7):2509-2517. View Source
• [2] Elokdah H, et al. J Med Chem. 2004;47(3):681-695. View Source
• [3] PMC10179972. New Hybrid Tetrahydropyrrolo[3,2,1-ij]quinolin-1-ylidene-2-thioxothiazolidin-4-ones, 2023. View Source
• [4] Inhibition of Cancer-Associated Mutant Isocitrate Dehydrogenases by 2-Thiohydantoin Compounds. Northwestern Scholars, 2015. View Source